Cas no 2137419-49-7 (Pentanamide, 2-chloro-N-[(1R)-1-phenylethyl]-)

• Product Name: Pentanamide, 2-chloro-N-[(1R)-1-phenylethyl]-
• CAS No: 2137419-49-7
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 5267856
• Update Time: 2025-10-23

Pentanamide, 2-chloro-N-[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 2-chloro-N-[(1R)-1-phenylethyl]-

• Inchi： 1S/C13H18ClNO/c1-3-7-12(14)13(16)15-10(2)11-8-5-4-6-9-11/h4-6,8-10,12H,3,7H2,1-2H3,(H,15,16)/t10-,12?/m1/s1
• InChI Key： NQNFXKDNHDCYFN-RWANSRKNSA-N
• SMILES： C(N[C@@H](C1=CC=CC=C1)C)(=O)C(Cl)CCC

Additional information on Pentanamide, 2-chloro-N-[(1R)-1-phenylethyl]-

Comprehensive Overview of Pentanamide, 2-chloro-N-[(1R)-1-phenylethyl]- (CAS No. 2137419-49-7)

Pentanamide, 2-chloro-N-[(1R)-1-phenylethyl]- (CAS No. 2137419-49-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This chiral amide derivative is characterized by its unique structural features, including a chloro-substituted pentanamide backbone and an (R)-1-phenylethyl moiety, which contribute to its potential applications in drug discovery and development.

The compound's molecular formula and weight, along with its precise stereochemistry, make it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in 2-chloro-N-[(1R)-1-phenylethyl]pentanamide due to its potential role in creating enantioselective catalysts or as a building block for bioactive compounds. Its chiral center at the phenylethyl group opens possibilities for asymmetric synthesis applications, a hot topic in modern organic chemistry.

Recent studies have explored the physicochemical properties of Pentanamide, 2-chloro-N-[(1R)-1-phenylethyl]-, including its solubility profile, melting point, and stability under various conditions. These characteristics are crucial for researchers working on formulation development or process optimization. The compound's lipophilicity, influenced by both the chloro and phenyl groups, makes it particularly interesting for pharmaceutical applications where membrane permeability is important.

In the context of current research trends, CAS 2137419-49-7 has been investigated for its potential in addressing some of the most pressing challenges in drug discovery, such as improving drug-target specificity and reducing off-target effects. The pharmaceutical industry's growing focus on precision medicine has increased demand for chiral intermediates like this compound, as they often lead to more selective and effective therapeutic agents.

The synthesis of Pentanamide, 2-chloro-N-[(1R)-1-phenylethyl]- typically involves multi-step organic reactions, with careful attention to maintaining the integrity of the chiral center. Recent advancements in green chemistry have prompted researchers to develop more sustainable synthetic routes for such compounds, reducing waste and improving atom economy. This aligns with the broader pharmaceutical industry's commitment to environmentally friendly manufacturing processes.

Analytical characterization of this compound employs various techniques including HPLC, NMR spectroscopy, and mass spectrometry. The ability to precisely determine the enantiomeric purity of 2-chloro-N-[(1R)-1-phenylethyl]pentanamide is particularly important, given the significant differences in biological activity that can exist between enantiomers. This has become a critical quality attribute in pharmaceutical development.

From a commercial perspective, the demand for CAS 2137419-49-7 has been steadily increasing, particularly from contract research organizations and academic laboratories engaged in drug discovery projects. The compound's unique structure makes it valuable for exploring new chemical space in medicinal chemistry, a key strategy in addressing drug-resistant pathogens and other emerging health challenges.

Regulatory considerations for Pentanamide, 2-chloro-N-[(1R)-1-phenylethyl]- focus on proper handling, storage, and disposal in accordance with standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate laboratory safety measures should always be observed when working with this or any chemical substance.

The future outlook for 2-chloro-N-[(1R)-1-phenylethyl]pentanamide appears promising, with potential applications extending beyond its current uses. As computational chemistry and AI-assisted drug design continue to advance, compounds with well-defined chiral centers like this one may play increasingly important roles in the development of next-generation therapeutics.

For researchers interested in obtaining Pentanamide, 2-chloro-N-[(1R)-1-phenylethyl]-, several specialty chemical suppliers offer the compound in various quantities and purity grades. It's recommended to verify the enantiomeric excess and analytical data when sourcing this material for sensitive applications, particularly in pharmaceutical research where purity standards are stringent.

In summary, CAS 2137419-49-7 represents an interesting case study in the evolving landscape of chiral organic compounds. Its structural features and potential applications make it a valuable tool for researchers working at the intersection of organic chemistry and drug discovery, particularly in the context of today's focus on targeted therapies and personalized medicine approaches.